Cas no 684221-36-1 (Carbamic acid, [2-(2-methoxyethoxy)ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [2-(2-methoxyethoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 684221-36-1
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 970514
• Update Time: 2024-03-05

Carbamic acid, [2-(2-methoxyethoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(2-methoxyethoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)
• N-(tert-butyloxycarbonyl)-2-(2-methoxyethoxy)ethylamine

• Inchi： 1S/C10H21NO4/c1-10(2,3)15-9(12)11-5-6-14-8-7-13-4/h5-8H2,1-4H3,(H,11,12)
• InChI Key： HCHTWXCVJYSOSX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOCCOC

Computed Properties

• Exact Mass: 219.147
• Monoisotopic Mass: 219.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8A^2

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 301.5±22.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)